2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol

• IUPAC Name: (2E)-2-[(3-bromo-5-ethoxy-4-methoxyphenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-ol
• InChI: InChI=1S/C17H22BrNO3/c1-3-22-15-10-11(8-13(18)17(15)21-2)9-14-16(20)12-4-6-19(14)7-5-12/h8-10,12,16,20H,3-7H2,1-2H3/b14-9+
• InChI Key: SAVLTNYXFXZFAY-NTEUORMPSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C=C2C(C3CCN2CC3)O)Br)OC
• Isomeric SMILES: CCOC1=C(C(=CC(=C1)/C=C/2\C(C3CCN2CC3)O)Br)OC
• Molecular Formula: C17H22BrNO3
• Molecular Weight: 368.3 g/mol

Description

2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol, also known as LQB-118, is a synthetic compound that belongs to the class of quinuclidinyl benzamides. It has been studied extensively due to its potential therapeutic applications, particularly in the treatment of cancer and neurological disorders.

Mechanism of Action

The mechanism of action of 2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth and neuroinflammation. This compound has been found to inhibit the activity of several enzymes involved in DNA replication and repair, leading to the induction of apoptosis in cancer cells. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines and oxidative stress in the brain, leading to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating the mitochondrial pathway and inhibiting DNA replication and repair. This compound has also been shown to inhibit the growth and proliferation of cancer cells by targeting the cell cycle. In the brain, this compound reduces oxidative stress and inflammation, leading to its neuroprotective effects. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol in lab experiments is its potent anticancer and neuroprotective properties. This compound has been shown to be effective against a variety of cancer cell lines and has also been found to have neuroprotective effects in animal models of neurological disorders. Additionally, this compound is a synthetic compound, which means that it can be easily synthesized and purified in the lab.
One of the limitations of using this compound in lab experiments is its potential toxicity. While this compound has been found to be generally safe in animal studies, its toxicity in humans is not fully understood. Additionally, this compound may have off-target effects on other signaling pathways, which could limit its specificity for cancer and neurological disorders.

Future Directions

There are several future directions for the study of 2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol. One area of research is the development of more potent and specific analogs of this compound for the treatment of cancer and neurological disorders. Additionally, the mechanisms of action of this compound need to be further elucidated in order to fully understand its therapeutic potential. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol involves the reaction of 3-bromo-5-ethoxy-4-methoxybenzaldehyde with quinuclidin-3-ol in the presence of a base catalyst. The resulting product is a yellow crystalline solid with a molecular weight of 409.41 g/mol. The purity of the compound can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-(3-bromo-5-ethoxy-4-methoxybenzylidene)quinuclidin-3-ol has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anticancer activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells by activating the mitochondrial pathway. Additionally, this compound has been found to inhibit the growth and proliferation of cancer cells by targeting the cell cycle and DNA replication.
In addition to its anticancer properties, this compound has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. This compound has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.